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These application notes provide a detailed overview of the use of Sodium-22 (22Na) as a
positron source for non-destructive material characterization. The primary techniques
discussed are Positron Annihilation Lifetime Spectroscopy (PALS) and Doppler Broadening
Spectroscopy (DBS), which offer unique insights into the atomic and sub-nanometer scale
structure of materials. These methods are particularly valuable for investigating defects, free
volume, and porosity in a wide range of materials, from polymers and semiconductors to
pharmaceutical solids.

Introduction to Positron Annihilation Spectroscopy
(PAS) with Sodium-22

Sodium-22 is a radioactive isotope that decays primarily through positron (3+) emission.[1]
This property makes it an ideal source for Positron Annihilation Spectroscopy (PAS), a powerful
non-destructive technique for probing the microstructure of materials.[2] When a positron from
a 2Na source is introduced into a material, it rapidly thermalizes and then annihilates with an
electron, producing two characteristic 511 keV gamma rays.[3] The characteristics of these
annihilation gamma rays, specifically their timing and energy distribution, are sensitive to the
local electronic environment at the annihilation site. This sensitivity allows for the detailed
characterization of open-volume defects such as vacancies, voids, and pores.[4][5]
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The two principal PAS techniques utilizing 22Na are:

Positron Annihilation Lifetime Spectroscopy (PALS): This technique measures the time delay
between the emission of a positron from the 22Na source and its subsequent annihilation in
the material.[6] The lifetime of the positron is directly related to the electron density at the
annihilation site. In regions of lower electron density, such as defects or pores, the positron
lifetime is longer.[7]

Doppler Broadening Spectroscopy (DBS): This techniqgue measures the energy distribution
of the annihilation gamma rays.[8] The motion of the electron-positron pair at the moment of
annihilation causes a Doppler shift in the energy of the emitted photons. Annihilation with
low-momentum valence electrons results in a narrower energy peak, while annihilation with
high-momentum core electrons leads to a broader peak. The shape of this peak provides
information about the chemical environment and the type of atoms surrounding the
annihilation site.[9]

Key Characteristics of Sodium-22

A thorough understanding of the properties of Sodium-22 is essential for its safe and effective
use as a positron source.

Property Value Reference

Half-life 2.602 years [10]

Positron Emission (3+)
Decay Mode (90.5%), Electron Capture [1]
(9.5%)

Positron (B+) Ener
) (B+) i 545.5 keV [10]
(Maximum)

) 1274.5 keV (from the decay of
Gamma Ray Energies o [10][11]
22Ne), 511.0 keV (annihilation)

Specific Activity 6,244 Curies/gram [10]
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Applications in Material Science and Drug
Development

The ability of PAS techniques to probe free volume and defects at the nanoscale makes them
invaluable in various scientific and industrial fields.

Materials Science

o Polymers: PALS is extensively used to characterize the free volume in polymers, which
governs their mechanical, thermal, and transport properties.[1][12][13] The size and
distribution of free volume holes can be correlated with properties like gas permeability,
diffusion, and the glass transition temperature.[14]

e Semiconductors: PAS is a highly sensitive tool for detecting and identifying vacancy-type
defects in semiconductors, which can significantly impact their electrical and optical
properties.[15]

o Metals and Alloys: In metals, positrons are trapped at defects such as vacancies,
dislocations, and grain boundaries. PAS techniques can provide information on defect
concentration and their chemical environment.[16]

o Porous Materials: PALS is an effective method for characterizing the pore size and
connectivity in porous materials like zeolites and metal-organic frameworks (MOFs).[11][17]

Drug Development and Pharmaceutical Sciences

The application of PAS, particularly PALS, in the pharmaceutical industry is a growing field,
offering insights into the solid-state properties of drugs and excipients.[10][18]

e Characterization of Amorphous Solids: Amorphous drugs often exhibit enhanced solubility
and bioavailability. However, they are thermodynamically unstable and can recrystallize over
time. PALS can be used to study the free volume in amorphous materials, which is related to
their physical stability.[19][20]

o Drug Delivery Systems: The performance of drug delivery systems, such as polymer-based
matrices and porous carriers, is dependent on their microstructure. PALS can characterize
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the free volume and pore structure, providing a deeper understanding of drug release

mechanisms.[18][21]

o Excipient Characterization: The properties of pharmaceutical excipients can influence the

manufacturing process and the stability of the final dosage form. PALS can be used to

characterize the microstructure of excipients and their interaction with the active

pharmaceutical ingredient (API).[10]

» Biocompatible Materials and Medical Devices: PALS is used to study the microstructure of

materials used in medical devices, such as contact lenses and implants, correlating

properties like oxygen permeability with the free volume.[10]

Quantitative Data Presentation

The following tables summarize typical quantitative data obtained from PALS and DBS

experiments for various materials.

Table 1: Positron Lifetimes and Corresponding Free

Volume Sizes in Polymers

0-Ps Lifetime (t3)

Free Volume

Polymer ] Reference
(ns) Radius (R) (A)
Polycarbonate ~2.1 ~3.0 [1]
Polystyrene ~2.0 ~2.9 [1]
Poly(methyl
y(methy ~1.8 ~2.7 [1]
methacrylate)
High-Densit
? Y ~2.7 ~3.5 [14]
Polyethylene
Low-Density
~2.5 ~3.3 [14]
Polyethylene

Note: The relationship between o-Ps lifetime (13) and the radius (R) of a spherical free volume

cavity is often described by the Tao-Eldrup model.[22]
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Table 2: Doppler Broadening S- and W-Parameters for
Selected Metals

S-Parameter W-Parameter

Metal Reference
(approx.) (approx.)

Aluminum (defect-
0.50 0.05 [23]

free)

Copper (defect-free) 0.45 0.15 [23]

Iron (defect-free) 0.43 0.18 [7]

Silicon (defect-free) 0.53 0.04 [24]

Note: S-parameter represents the fraction of annihilations with low-momentum valence
electrons, while the W-parameter represents the fraction of annihilations with high-momentum
core electrons. These values are often normalized to a reference material like defect-free
aluminum.

Experimental Protocols
Safety Precautions for Handling Sodium-22

Sodium-22 is a radioactive material and must be handled with appropriate safety measures to
minimize radiation exposure.

Shielding: Use high-density shielding materials like lead to shield the gamma radiation from
the 2Na source.[17]

o Personal Protective Equipment (PPE): Always wear a lab coat, disposable gloves, and safety
glasses when handling the source.[11]

o Dosimetry: Personnel handling significant activities of 2Na should wear whole-body and ring
dosimeters to monitor their radiation dose.

» Contamination Control: Handle the source in a designated area. Use trays and absorbent
paper to contain any potential spills. Regularly monitor the work area for contamination using
a suitable survey meter.
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e Source Integrity: Sealed 22Na sources should be leak-tested regularly.

Protocol for Positron Annihilation Lifetime
Spectroscopy (PALS)

Objective: To measure the positron lifetime spectrum of a material to determine the size and
concentration of free volume elements or defects.

Materials and Equipment:

e 22Na positron source (typically 10-50 pCi) sealed between two thin foils (e.g., Kapton or
metal foil).[25][26]

o Sample material (two identical pieces to form a sandwich geometry around the source).
e PALS spectrometer consisting of:

o Two fast scintillator detectors (e.g., BaFz or plastic scintillators) coupled to photomultiplier
tubes (PMTs).

o Fast timing electronics (e.g., constant fraction discriminators, time-to-amplitude converter,
multichannel analyzer).[2][6]

¢ Lead shielding for detectors and source.
o Data acquisition system.
Procedure:

o Sample Preparation: Prepare two identical pieces of the sample material with flat surfaces.
The thickness should be sufficient to stop all positrons from the 22Na source.

e Source-Sample Assembly: Carefully place the 22Na source between the two sample pieces,
creating a "sandwich" structure.

e Spectrometer Setup:
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o Position the two detectors 180° apart, with the source-sample assembly placed
symmetrically between them.

o One detector will detect the 1.27 MeV "start" gamma ray emitted simultaneously with the
positron.

o The other detector will detect one of the 511 keV "stop" annihilation gamma rays.

o Data Acquisition:

o The time difference between the detection of the start and stop signals is measured for
each event.

o A histogram of these time differences, the positron lifetime spectrum, is accumulated. A
sufficient number of counts (typically 10° to 107) should be collected to ensure good
statistical accuracy.

o Data Analysis:

o The lifetime spectrum is deconvoluted into several exponential decay components using
specialized software (e.g., PATFIT, LT).[3][14]

o Each component is characterized by a lifetime (1) and an intensity (1).

o The longest-lived component (t3) is typically attributed to the annihilation of ortho-
positronium (0-Ps) in free volume holes.

o The lifetime (t3) is used to calculate the average size of the free volume holes, while its
intensity (Is) is related to their concentration.

Protocol for Coincidence Doppler Broadening
Spectroscopy (CDBS)

Objective: To measure the momentum distribution of the annihilating electron-positron pairs to
obtain information about the chemical environment of the annihilation sites.

Materials and Equipment:

© 2025 BenchChem. All rights reserved. 7/13 Tech Support
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e 2Na positron source and sample assembly (as in PALS).
o CDBS spectrometer consisting of:
o Two high-purity germanium (HPGe) detectors positioned face-to-face (180°).[5][27]

o Coincidence electronics to ensure that both 511 keV annihilation photons are detected
simultaneously.

o Multichannel analyzers to record the energy spectrum from both detectors.
e Lead shielding.
» Data acquisition and analysis software.[27]
Procedure:
o Sample and Source Setup: Prepare the source-sample sandwich as described for PALS.
e Spectrometer Setup:
o Position the two HPGe detectors 180° apart with the sample in between.

o Set up the electronics to record events only when both detectors register a 511 keV
gamma ray in coincidence. This significantly reduces the background compared to a
single-detector measurement.[5]

o Data Acquisition:
o Acquire a two-dimensional energy spectrum (E1 vs. E2).

o Collect a high number of counts (typically >107) in the 511 keV peak region to obtain good
statistics, especially in the high-momentum tail of the distribution.

o Data Analysis:
o The 2D spectrum is projected onto a 1D energy spectrum.

o The shape of the Doppler-broadened peak is analyzed using the S- and W-parameters.
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o The S-parameter (Shape parameter) is the ratio of the counts in the central, low-
momentum region of the peak to the total counts in the peak. It is sensitive to annihilation
with valence electrons.

o The W-parameter (Wing parameter) is the ratio of the counts in the high-momentum "wing"
regions of the peak to the total counts. It is sensitive to annihilation with core electrons and
is characteristic of the chemical elements present at the annihilation site.

o By plotting the S-parameter versus the W-parameter for different samples or conditions,
one can identify different types of defects and their chemical surroundings.[23]

Visualizations
Sodium-22 Decay and Positron Annihilation
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Caption: Decay of Sodium-22 and subsequent positron annihilation process.

Experimental Workflow for Positron Annihilation
Lifetime Spectroscopy (PALS)
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Caption: Step-by-step workflow for a PALS experiment.
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Principle of Defect Detection by Positron Annihilation
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Caption: Positron trapping at a vacancy defect leading to a longer lifetime signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.researchgate.net/figure/S-W-parameter-plot-of-Doppler-broadening-relative-to-pure-and-well-annealed-aluminum_fig5_257707229
https://www.researchgate.net/figure/a-Defect-parameters-S-and-W-measured-by-Doppler-Broadening-of-Positron-Annihilation_fig2_340730347
https://shotpeener.com/library/pdf/2012010.pdf
https://www.researchgate.net/post/Hello_I_am_looking_to_make_a_Na22_source_for_positron_annihilation_experiments_Can_someone_suggest_a_good_way_using_metal_foils
https://inldigitallibrary.inl.gov/sites/sti/sti/Sort_65324.pdf
https://www.benchchem.com/product/b1232525#non-destructive-material-characterization-with-sodium-22
https://www.benchchem.com/product/b1232525#non-destructive-material-characterization-with-sodium-22
https://www.benchchem.com/product/b1232525#non-destructive-material-characterization-with-sodium-22
https://www.benchchem.com/product/b1232525#non-destructive-material-characterization-with-sodium-22
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1232525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

